Cas no 1550772-56-9 (2-(Methylthio)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid)

• Product Name: 2-(Methylthio)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid
• CAS No: 1550772-56-9
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 5709278
• PubChem ID: 83871296
• Update Time: 2023-10-14

2-(Methylthio)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid
• 2-(Methylthio)-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylicacid
• 1550772-56-9

• Inchi： 1S/C9H10N2O2S/c1-14-9-10-4-6-5(8(12)13)2-3-7(6)11-9/h4-5H,2-3H2,1H3,(H,12,13)
• InChI Key： YJPCPLUTWCRAHA-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C2C(CCC2C(=O)O)=N1

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.4Ų